Cas no 2097857-90-2 (N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide)
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
- AKOS032467284
- N-(1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
- F6553-1208
- 2097857-90-2
-
- Inchi: 1S/C20H20N2O4/c23-20(21-16-2-4-18-19(10-16)26-12-25-18)22-7-5-15(11-22)13-1-3-17-14(9-13)6-8-24-17/h1-4,9-10,15H,5-8,11-12H2,(H,21,23)
- InChI Key: QJPKSBSZZUNYCY-UHFFFAOYSA-N
- SMILES: O1CCC2=C1C=CC(=C2)C1CN(C(NC2=CC=C3C(=C2)OCO3)=O)CC1
Computed Properties
- Exact Mass: 352.14230712g/mol
- Monoisotopic Mass: 352.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60Ų
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6553-1208-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-5μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-20μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-1mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-2mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-3mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-4mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-5mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6553-1208-10mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide |
2097857-90-2 | 10mg |
$79.0 | 2023-09-08 |
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide
Research Brief on N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide (CAS: 2097857-90-2)
N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide (CAS: 2097857-90-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and dihydrobenzofuran moieties, has shown promising potential in targeting specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.
The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the coupling of the benzodioxole and dihydrobenzofuran fragments, followed by the introduction of the pyrrolidine carboxamide group. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, which is critical for further preclinical and clinical development.
In vitro studies have demonstrated that this compound exhibits high affinity for specific receptor targets, including serotonin and dopamine receptors, suggesting its potential application in treating psychiatric and neurodegenerative diseases. Additionally, preliminary data indicate that it may modulate key signaling pathways involved in cell proliferation and apoptosis, highlighting its relevance in oncology research. The compound's ability to cross the blood-brain barrier (BBB) has been confirmed through pharmacokinetic studies, further supporting its utility in central nervous system (CNS)-targeted therapies.
Recent in vivo studies using rodent models have provided encouraging results. For instance, administration of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide in a Parkinson's disease model showed significant improvement in motor function and reduction in neuroinflammation. Similarly, in cancer xenograft models, the compound exhibited tumor growth inhibition with minimal off-target effects. These findings underscore its potential as a dual-purpose therapeutic agent, though further studies are needed to fully understand its safety profile and long-term effects.
Despite these promising results, challenges remain in the development of N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed to advance the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the aim of translating this research into viable therapeutic options.
In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to explore its full potential, this compound may pave the way for innovative treatments in neurology and oncology, addressing unmet medical needs in these fields.
2097857-90-2 (N-(2H-1,3-benzodioxol-5-yl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)